Cas no 907158-97-8 (3-(Piperidin-4-yloxy)benzamide)

• Product Name: 3-(Piperidin-4-yloxy)benzamide
• CAS No: 907158-97-8
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 1090738
• PubChem ID: 59862349
• Update Time: 2025-08-04

3-(Piperidin-4-yloxy)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-(Piperidin-4-yloxy)benzamide
• 3-piperidin-4-yloxybenzamide
• 907158-97-8
• SCHEMBL12735785
• DTXSID80733248
• 3-[(Piperidin-4-yl)oxy]benzamide

• Inchi： 1S/C12H16N2O2/c13-12(15)9-2-1-3-11(8-9)16-10-4-6-14-7-5-10/h1-3,8,10,14H,4-7H2,(H2,13,15)
• InChI Key： SPHMFKVEQYBERA-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C(N)=O)C=1)C1CCNCC1

Computed Properties

• Exact Mass: 220.121177757g/mol
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 3-(Piperidin-4-yloxy)benzamide

Introduction to 3-(Piperidin-4-yloxy)benzamide (CAS No. 907158-97-8)

3-(Piperidin-4-yloxy)benzamide, identified by the Chemical Abstracts Service Number (CAS No.) 907158-97-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amides, characterized by its structural incorporation of a piperidine ring linked to a benzamide moiety. The unique structural features of this molecule make it a valuable scaffold for the development of novel therapeutic agents, particularly in addressing complex biological pathways and diseases.

The molecular structure of 3-(Piperidin-4-yloxy)benzamide consists of a benzene ring substituted with an amide group at one position and an oxygenated piperidine ring at another. This configuration imparts specific pharmacokinetic and pharmacodynamic properties that are highly relevant in drug design. The piperidine moiety is known for its ability to enhance bioavailability and binding affinity to biological targets, while the benzamide group contributes to metabolic stability and solubility characteristics essential for effective drug formulation.

In recent years, there has been growing interest in exploring the potential of 3-(Piperidin-4-yloxy)benzamide as a lead compound for addressing various therapeutic challenges. Its structural motif has been leveraged in the synthesis of derivatives aimed at modulating key biological processes, including enzyme inhibition, receptor interaction, and signal transduction pathways. These efforts have been particularly fruitful in the context of neurodegenerative disorders, inflammatory conditions, and metabolic diseases.

One of the most compelling aspects of 3-(Piperidin-4-yloxy)benzamide is its versatility as a chemical scaffold. Researchers have demonstrated its utility in generating libraries of compounds with tailored pharmacological profiles through structural modifications such as halogenation, alkylation, and heterocyclic substitutions. Such modifications have led to the identification of several promising candidates that exhibit enhanced efficacy and reduced toxicity compared to parent compounds.

The synthesis of 3-(Piperidin-4-yloxy)benzamide typically involves multi-step organic reactions, starting from readily available precursors such as piperidine derivatives and benzoyl chlorides or carboxylic acids. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to achieve high yields and purity levels essential for pharmaceutical applications. These synthetic strategies not only highlight the synthetic prowess but also underscore the compound's feasibility for large-scale production.

From a computational chemistry perspective, 3-(Piperidin-4-yloxy)benzamide has been extensively studied to understand its molecular interactions with biological targets. Molecular docking simulations have revealed that this compound can effectively bind to proteins involved in disease pathways, suggesting its potential as an inhibitor or modulator. Additionally, quantum mechanical calculations have provided insights into its electronic structure and reactivity, which are crucial for optimizing its pharmacological properties.

The pharmacological profile of 3-(Piperidin-4-yloxy)benzamide has been investigated in both in vitro and in vivo models. Preclinical studies have demonstrated its ability to modulate neurotransmitter release, reduce inflammatory responses, and improve metabolic parameters. These findings have laid the groundwork for further exploration in clinical settings, where it holds promise for treating conditions such as Alzheimer's disease, rheumatoid arthritis, and type 2 diabetes.

Recent advancements in drug delivery systems have also highlighted the potential of 3-(Piperidin-4-yloxy)benzamide as an active pharmaceutical ingredient (API). Nanoparticulate formulations, liposomes, and polymer-based matrices have been explored to enhance its bioavailability and targeted delivery to specific tissues or organs. Such innovations are critical for maximizing therapeutic efficacy while minimizing side effects.

The regulatory landscape for 3-(Piperidin-4-yloxy)benzamide is evolving in line with global pharmaceutical standards. Regulatory agencies require comprehensive data on its safety, efficacy, and quality before approving it for clinical use. Researchers are diligently working to generate this data through rigorous preclinical testing and clinical trials. The outcomes of these studies will determine its future role in therapeutic interventions.

In conclusion,3-(Piperidin-4-yloxy)benzamide (CAS No. 907158-97-8) represents a significant advancement in pharmaceutical chemistry with broad applications across multiple therapeutic areas. Its unique structural features, synthetic accessibility, and promising pharmacological properties make it a cornerstone compound for drug discovery efforts. As research continues to uncover new insights into its mechanisms of action,3-(Piperidin-4-yloxy)benzamide is poised to play a pivotal role in shaping future treatments for human diseases.